Cas no 380197-83-1 (2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate)

• Product Name: 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate
• CAS No: 380197-83-1
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6340506
• PubChem ID: 4991115
• Update Time: 2025-06-23

2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate
• EN300-26592417
• Z18837884
• AKOS002485325
• starbld0002217
• 380197-83-1
• [(1-phenylethyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C17H18N2O3S/c1-12(13-7-4-3-5-8-13)19-15(20)11-22-17(21)14-9-6-10-18-16(14)23-2/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key： SOBKMKFEHHXQAP-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate

Professional Introduction to Compound with CAS No. 380197-83-1 and Product Name: 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate

The compound with the CAS number 380197-83-1 and the product name 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in modulating biological pathways and its relevance to contemporary therapeutic strategies.

At the core of this compound's significance lies its molecular structure, which integrates several key pharmacophoric elements. The presence of a nicotinate moiety suggests a potential interaction with nicotinic acid receptors, which are widely studied for their roles in metabolic regulation, inflammation, and neuroprotection. The (1-phenylethyl)amino group introduces a secondary amine functionality, often associated with enhanced binding affinity and selectivity in drug design. Furthermore, the 2-(methylthio) substituent adds another layer of complexity, potentially influencing the compound's solubility, stability, and metabolic fate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. These findings align with the growing interest in developing novel anti-inflammatory agents that leverage natural product-inspired scaffolds.

In addition to its anti-inflammatory potential, preliminary in vitro assays have suggested that this compound may possess neuroprotective properties. The interaction between the nicotinate moiety and nicotinic acetylcholine receptors (nAChRs) has been implicated in cognitive enhancement and neuroprotection against oxidative stress. This is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where modulation of cholinergic signaling pathways is a key therapeutic strategy.

The synthesis of 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate presents an intriguing challenge due to the complexity of its structural features. Traditional synthetic routes often involve multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic chemistry have enabled more efficient synthetic methodologies, reducing the environmental impact while improving scalability. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

From a regulatory perspective, the characterization of this compound must adhere to stringent guidelines to ensure safety and efficacy. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are employed to confirm structural integrity and purity. Additionally, pharmacokinetic studies are essential to evaluate absorption, distribution, metabolism, excretion (ADME), and toxicity profiles before advancing into clinical trials.

The integration of machine learning algorithms has revolutionized drug discovery by enabling rapid screening of vast chemical libraries for candidate compounds. In the case of 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate, computational models have been used to predict its biological activity across multiple targets. These predictions are validated through experimental assays, forming a synergistic approach that accelerates the identification of promising therapeutic agents.

Future research directions for this compound include exploring its potential in combination therapies. The synergistic effects of combining drugs that target different pathways can lead to improved therapeutic outcomes. For instance, pairing 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate with existing anti-inflammatory agents could provide a more comprehensive treatment regimen for chronic inflammatory diseases.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many pharmacologically active compounds derive their structural inspiration from natural products, which have been evolutionarily optimized for biological activity. The structural features of 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate, including its heterocyclic core and functional substituents, echo those found in several bioactive natural products.

Economic considerations also play a critical role in the development of new pharmaceuticals. The cost-effectiveness of synthesizing 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate must be balanced against its potential market value. Collaborative efforts between academic institutions and industry partners can help optimize synthetic routes and reduce production costs, making novel therapeutics more accessible to patients worldwide.

In conclusion, the compound with CAS number 380197-83-1 and product name 2-Oxo-2-((1-phenylethyl)amino)ethyl 2-(methylthio)nicotinate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with emerging computational tools and synthetic methodologies, position it as a valuable asset in the quest for novel therapeutics targeting inflammation, neuroprotection, and other critical biological pathways.